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Compound of Interest

Compound Name: Cupric perchlorate

Cat. No.: B082784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric perchlorate hexahydrate,

focusing on its chemical properties, synthesis, and applications in research and development.

The information is presented to be a valuable resource for professionals in chemistry and drug

discovery.

Core Properties and Data
Cupric perchlorate hexahydrate is an inorganic salt with the chemical formula

Cu(ClO4)2·6H2O. It is known for its strong oxidizing properties and utility as a catalyst in

various chemical reactions.[1]
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Property Value Reference

Molecular Formula Cu(ClO4)2·6H2O [2][3]

Molecular Weight 370.54 g/mol [2][3]

Appearance Blue crystalline solid [2]

CAS Number 10294-46-9 [2][3]

Density 2.225 g/cm³ at 25 °C [4][5]

Melting Point 82 °C [4]

Solubility
Soluble in water, acetone, and

ethanol
[4]

Experimental Protocols
Synthesis of Cupric Perchlorate Hexahydrate
A common laboratory synthesis involves the reaction of a copper(II) salt with perchloric acid.

Methodology:

One established method for preparing cupric perchlorate hexahydrate is by reacting

copper(II) oxide (CuO) or basic copper(II) carbonate with perchloric acid (HClO4).[4][6]

Reaction with Copper(II) Oxide: CuO + 2HClO4 → Cu(ClO4)2 + H2O[4]

Reaction with Basic Copper(II) Carbonate: Basic copper carbonate is gradually added to a

60-70% solution of perchloric acid, with the temperature maintained below 40°C using an ice

bath.[6] After the reaction ceases, the solution is filtered to remove any unreacted solids. The

filtrate is then concentrated by evaporation under reduced pressure at 40–50°C until blue

crystals of cupric perchlorate hexahydrate form.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b083210
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767320/
https://www.benchchem.com/product/b083210
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767320/
https://www.benchchem.com/product/b083210
https://www.benchchem.com/product/b083210
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767320/
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/215392
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://www.benchchem.com/product/b082784?utm_src=pdf-body
https://www.benchchem.com/product/b082784?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9467429/
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9467429/
https://www.benchchem.com/product/b082784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Cupric Perchlorate Hexahydrate

Reactants

Process

Product

Copper(II) Oxide (CuO) or
Basic Copper Carbonate

Gradual addition and mixing
(Control temperature < 40°C)

Perchloric Acid (HClO4)

Filtration

Evaporation under
reduced pressure (40-50°C)

Cupric Perchlorate
Hexahydrate Crystals
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Synthesis Workflow

Catalytic Synthesis of Polyhydroquinolines
Cupric perchlorate hexahydrate serves as an efficient catalyst for the green synthesis of

polyhydroquinolines, a class of compounds with potential pharmaceutical applications. This

one-pot, four-component condensation reaction benefits from high yields and short reaction

times, especially when combined with ultrasound irradiation.[3][7]

Methodology:
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A mixture of an aryl aldehyde (1 mmol), 5,5-dimethyl-1,3-cyclohexanedione (dimedone) (1

mmol), ethyl acetoacetate (1 mmol), and ammonium acetate (1 mmol) is combined with cupric
perchlorate hexahydrate (15 mol%). The reaction mixture is then subjected to ultrasound

irradiation for 20–40 minutes. The progress of the reaction is monitored by Thin Layer

Chromatography (TLC).[3]

Catalytic Synthesis of Polyhydroquinolines

Reactants Catalyst

Conditions

Product

Aryl Aldehyde

Ultrasound Irradiation
(20-40 min)

Dimedone Ethyl Acetoacetate Ammonium Acetate Cu(ClO4)2·6H2O
(15 mol%)

Polyhydroquinoline
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Polyhydroquinoline Synthesis Workflow

Applications in Research and Development
Beyond its use in organic synthesis, cupric perchlorate hexahydrate has applications in

several other areas of research:

Electrochemistry: It can be used as an electrolyte in electrochemical cells, contributing to the

efficiency of energy storage systems.[1]

Material Science: The compound is utilized in the development of advanced materials,

including conductive polymers and nanocomposites.[1]
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Analytical Chemistry: It serves as a reagent in various analytical methods for the detection

and quantification of other compounds.[1]

Coordination Chemistry: Cupric perchlorate hexahydrate is a precursor for the synthesis of

novel copper(II) complexes. For instance, it has been used to synthesize complexes with

nicotinamide that have been studied for their potential cytotoxicity, which is of interest in the

development of anti-cancer agents.[6]

While direct involvement in biological signaling pathways has not been extensively

documented, its role in the synthesis of biologically active molecules and complexes makes it a

compound of interest for drug discovery and development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Cupric perchlorate hexahydrate | 10294-46-9 | Benchchem [benchchem.com]

3. Copper Perchlorate Hexahydrate: An Efficient Catalyst for the Green Synthesis of
Polyhydroquinolines under Ultrasonication - PMC [pmc.ncbi.nlm.nih.gov]

4. Copper(II) perchlorate - Sciencemadness Wiki [sciencemadness.org]

5. 高氯酸铜(II) 六水合物 98% | Sigma-Aldrich [sigmaaldrich.com]

6. Complexes of Zinc(II)- and Copper(II) Perchlorates with Nicotinamide: Synthesis,
Structure, Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: Cupric Perchlorate
Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082784#molecular-weight-of-cupric-perchlorate-
hexahydrate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemimpex.com/products/35517
https://www.benchchem.com/product/b082784?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9467429/
https://www.benchchem.com/product/b082784?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/35517
https://www.benchchem.com/product/b083210
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767320/
http://www.sciencemadness.org/smwiki/index.php/Copper(II)_perchlorate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/215392
https://pmc.ncbi.nlm.nih.gov/articles/PMC9467429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9467429/
https://www.researchgate.net/publication/256838418_Copper_Perchlorate_Hexahydrate_An_Efficient_Catalyst_for_the_Green_Synthesis_of_Polyhydroquinolines_under_Ultrasonication
https://www.benchchem.com/product/b082784#molecular-weight-of-cupric-perchlorate-hexahydrate
https://www.benchchem.com/product/b082784#molecular-weight-of-cupric-perchlorate-hexahydrate
https://www.benchchem.com/product/b082784#molecular-weight-of-cupric-perchlorate-hexahydrate
https://www.benchchem.com/product/b082784#molecular-weight-of-cupric-perchlorate-hexahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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